Cas no 85540-78-9 (2-(tert-butylamino)-1-(4-fluorophenyl)ethanol hydrochloride)

• Product Name: 2-(tert-butylamino)-1-(4-fluorophenyl)ethanol hydrochloride
• CAS No: 85540-78-9
• MF: C₁₂H₁₉ClFNO
• MW: 247.73676609993
• CID: 1846046
• PubChem ID: 3069942
• Update Time: 2025-04-21

2-(tert-butylamino)-1-(4-fluorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)-1-(4-fluorophenyl)ethanol hydrochloride
• DTXSID801006104
• 85540-78-9
• Benzenemethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-4-fluoro-, hydrochloride
• 2-(tert-Butylamino)-1-(4-fluorophenyl)ethan-1-ol--hydrogen chloride (1/1)
• alpha-(((1,1-Dimethylethyl)amino)methyl)-4-fluorobenzenemethanol hydrochloride
• CRL 40854
• 1-(4-Fluorophenyl)-2-tertiary-butylamino-1-ethanol hydrochloride

• Inchi： 1S/C12H18FNO.ClH/c1-12(2,3)14-8-11(15)9-4-6-10(13)7-5-9;/h4-7,11,14-15H,8H2,1-3H3;1H
• InChI Key： YTWSXMSQRZJJCN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CNC(C)(C)C)O

Computed Properties

• Exact Mass: 247.1139201g/mol
• Monoisotopic Mass: 247.1139201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų